Cas no 2138515-92-9 (2-3-(1H-imidazol-1-yl)propyl-2H-1,2,3-triazol-4-amine)

2-3-(1H-Imidazol-1-yl)propyl-2H-1,2,3-triazol-4-amine is a heterocyclic compound featuring both imidazole and triazole functional groups, making it a versatile intermediate in medicinal chemistry and organic synthesis. Its structure allows for selective modifications, enabling applications in the development of biologically active molecules, particularly in antimicrobial and anticancer research. The presence of the amine group enhances reactivity, facilitating further derivatization. This compound exhibits good stability under standard conditions, ensuring reliable handling in laboratory settings. Its dual heterocyclic framework contributes to potential interactions with biological targets, making it valuable for structure-activity relationship studies. Suitable for controlled reactions, it serves as a key building block in pharmaceutical and agrochemical research.
2-3-(1H-imidazol-1-yl)propyl-2H-1,2,3-triazol-4-amine structure
2138515-92-9 structure
Product Name:2-3-(1H-imidazol-1-yl)propyl-2H-1,2,3-triazol-4-amine
CAS No:2138515-92-9
MF:C8H12N6
MW:192.221079826355
CID:5783282
PubChem ID:165481411
Update Time:2025-06-11

2-3-(1H-imidazol-1-yl)propyl-2H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

    • 2138515-92-9
    • 2-[3-(1H-imidazol-1-yl)propyl]-2H-1,2,3-triazol-4-amine
    • EN300-1114009
    • 2-3-(1H-imidazol-1-yl)propyl-2H-1,2,3-triazol-4-amine
    • Inchi: 1S/C8H12N6/c9-8-6-11-14(12-8)4-1-3-13-5-2-10-7-13/h2,5-7H,1,3-4H2,(H2,9,12)
    • InChI Key: CMLZZHWPJZIPBF-UHFFFAOYSA-N
    • SMILES: N1(C=NC=C1)CCCN1N=CC(N)=N1

Computed Properties

  • Exact Mass: 192.11234441g/mol
  • Monoisotopic Mass: 192.11234441g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 74.6Ų

2-3-(1H-imidazol-1-yl)propyl-2H-1,2,3-triazol-4-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1114009-0.05g
2-[3-(1H-imidazol-1-yl)propyl]-2H-1,2,3-triazol-4-amine
2138515-92-9 95%
0.05g
$1068.0 2023-10-27
Enamine
EN300-1114009-0.1g
2-[3-(1H-imidazol-1-yl)propyl]-2H-1,2,3-triazol-4-amine
2138515-92-9 95%
0.1g
$1119.0 2023-10-27
Enamine
EN300-1114009-0.25g
2-[3-(1H-imidazol-1-yl)propyl]-2H-1,2,3-triazol-4-amine
2138515-92-9 95%
0.25g
$1170.0 2023-10-27
Enamine
EN300-1114009-0.5g
2-[3-(1H-imidazol-1-yl)propyl]-2H-1,2,3-triazol-4-amine
2138515-92-9 95%
0.5g
$1221.0 2023-10-27
Enamine
EN300-1114009-1.0g
2-[3-(1H-imidazol-1-yl)propyl]-2H-1,2,3-triazol-4-amine
2138515-92-9
1g
$1500.0 2023-06-09
Enamine
EN300-1114009-2.5g
2-[3-(1H-imidazol-1-yl)propyl]-2H-1,2,3-triazol-4-amine
2138515-92-9 95%
2.5g
$2492.0 2023-10-27
Enamine
EN300-1114009-5.0g
2-[3-(1H-imidazol-1-yl)propyl]-2H-1,2,3-triazol-4-amine
2138515-92-9
5g
$4349.0 2023-06-09
Enamine
EN300-1114009-10.0g
2-[3-(1H-imidazol-1-yl)propyl]-2H-1,2,3-triazol-4-amine
2138515-92-9
10g
$6450.0 2023-06-09
Enamine
EN300-1114009-1g
2-[3-(1H-imidazol-1-yl)propyl]-2H-1,2,3-triazol-4-amine
2138515-92-9 95%
1g
$1272.0 2023-10-27
Enamine
EN300-1114009-5g
2-[3-(1H-imidazol-1-yl)propyl]-2H-1,2,3-triazol-4-amine
2138515-92-9 95%
5g
$3687.0 2023-10-27

Additional information on 2-3-(1H-imidazol-1-yl)propyl-2H-1,2,3-triazol-4-amine

Professional Introduction to Compound with CAS No. 2138515-92-9 and Product Name: 2-3-(1H-imidazol-1-yl)propyl-2H-1,2,3-triazol-4-amine

The compound with CAS No. 2138515-92-9 and the product name 2-3-(1H-imidazol-1-yl)propyl-2H-1,2,3-triazol-4-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple heterocyclic rings, including an imidazole and a triazole moiety, suggests a high degree of structural complexity that may contribute to unique pharmacological properties.

Recent research in the area of heterocyclic compounds has highlighted their importance in the design of novel therapeutic agents. The 1H-imidazol-1-yl and 2H-1,2,3-triazol-4-amine functional groups are particularly noteworthy, as they are known to exhibit a wide range of biological activities. For instance, imidazole derivatives have been extensively studied for their antimicrobial and anti-inflammatory properties, while triazole compounds are often employed in the development of antifungal and antiviral drugs. The combination of these two moieties in the compound under discussion may synergistically enhance its pharmacological efficacy.

The propyl side chain in the molecular structure of this compound introduces an additional layer of complexity that could influence its interactions with biological targets. Propyl chains are commonly found in pharmaceutical molecules due to their ability to modulate solubility and metabolic stability. By incorporating a propyl group between the imidazole and triazole rings, the compound may exhibit improved bioavailability and target specificity compared to related molecules lacking this moiety.

Current research trends indicate that the development of multi-target inhibitors is a promising approach in drug discovery. The compound 2-3-(1H-imidazol-1-yl)propyl-2H-1,2,3-triazol-4-amine has the potential to interact with multiple biological pathways simultaneously, which could lead to more comprehensive therapeutic effects. For example, studies have shown that imidazole derivatives can inhibit enzymes such as carbonic anhydrase and histidine decarboxylase, while triazole compounds may target fungal cell wall synthesis enzymes. The synergistic action of these functionalities could make this compound a valuable candidate for treating multifaceted diseases.

In addition to its pharmacological potential, the compound's structural features make it an attractive scaffold for further chemical modifications. Researchers can explore various strategies to optimize its activity, such as introducing additional substituents or altering the connectivity between the heterocyclic rings. Advances in computational chemistry and molecular modeling have made it possible to predict the effects of these modifications with high accuracy, thereby accelerating the drug discovery process.

The synthesis of 2H-1,2,3-triazol-4-amines is another area where significant progress has been made recently. New synthetic methodologies have enabled the efficient preparation of complex triazole derivatives, which are essential for developing novel therapeutics. The use of transition metal-catalyzed reactions has particularly revolutionized this field by providing more efficient and sustainable synthetic routes. These advancements are likely to have a profound impact on the accessibility of compounds like 2H-(Imidazol-l-yloxy)-propyl-l , 2 , 3 -triazole amine, facilitating further exploration of their biological activities.

From a medicinal chemistry perspective, understanding the relationship between molecular structure and biological activity is crucial for designing effective drugs. The compound CAS No. 2138515 - 92 - 9 offers a prime example of how structural features can be leveraged to achieve desired pharmacological outcomes. By carefully analyzing its interactions with biological targets at the molecular level, researchers can gain insights into its mechanism of action and identify ways to enhance its therapeutic potential.

The field of drug discovery is constantly evolving, with new technologies and methodologies emerging at a rapid pace. The development of high-throughput screening systems has allowed researchers to rapidly test large libraries of compounds for biological activity, while advances in genomics and proteomics have provided deeper insights into disease mechanisms. These technological advancements are expected to further fuel interest in heterocyclic compounds like (Imidazol-l-yloxy)-propyl-l , 2 , 3 -triazole amine, as they continue to be explored for their potential therapeutic applications.

In conclusion,CAS No 2138515 - 92 - 9 represents a promising candidate for further investigation in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive molecule for developing novel therapeutics. As our understanding of drug design principles continues to improve,(Imidazol-l-yloxy)-propyl-l , 2 , 3 -triazole amineand related compounds are likely to play an increasingly important role in addressing unmet medical needs.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.